Cas no 1909313-18-3 (4-(cyanomethyl)phenylmethanesulfonyl chloride)

• Product Name: 4-(cyanomethyl)phenylmethanesulfonyl chloride
• CAS No: 1909313-18-3
• CID: 4628744
• PubChem ID: 121552257
• Update Time: 2025-07-25

4-(cyanomethyl)phenylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• [4-(cyanomethyl)phenyl]methanesulfonyl chloride
• 4-(cyanomethyl)phenylmethanesulfonyl chloride

Additional information on 4-(cyanomethyl)phenylmethanesulfonyl chloride

Introduction to 4-(cyanomethyl)phenylmethanesulfonyl chloride (CAS No. 1909313-18-3)

4-(cyanomethyl)phenylmethanesulfonyl chloride, with the chemical identifier CAS No. 1909313-18-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of both a cyano group and a phenylmethylsulfonyl moiety makes this compound a versatile building block for the development of novel therapeutic agents.

The structure of 4-(cyanomethyl)phenylmethanesulfonyl chloride features a benzene ring substituted with a methanesulfonyl group at the para position relative to a cyanomethyl side chain. This unique arrangement imparts distinct reactivity and functional properties, making it particularly valuable in synthetic organic chemistry. The sulfonyl chloride functionality is highly reactive towards nucleophiles, facilitating the formation of sulfonamides, sulfonates, and other derivatives that are crucial in medicinal chemistry.

In recent years, there has been growing interest in exploring the applications of 4-(cyanomethyl)phenylmethanesulfonyl chloride in drug discovery and development. Sulfonyl chlorides are well-documented reagents for introducing sulfonamide moieties into molecular structures, which are prevalent in many FDA-approved drugs due to their biological activity. For instance, sulfonamides have been widely used in antibiotics, anti-diabetic medications, and anti-inflammatory agents. The compound’s ability to serve as a precursor for these pharmacophores positions it as a valuable asset in synthetic chemists’ toolkits.

One of the most compelling aspects of 4-(cyanomethyl)phenylmethanesulfonyl chloride is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play pivotal roles in cellular signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By modifying the structure of known kinase inhibitors with derivatives derived from this compound, researchers aim to enhance binding affinity and selectivity. Recent studies have demonstrated that incorporating sulfonamide groups synthesized from 4-(cyanomethyl)phenylmethanesulfonyl chloride can lead to more potent and selective kinase inhibitors, which could translate into improved therapeutic outcomes.

The synthetic utility of this compound extends beyond kinase inhibitors. It has also been employed in the development of protease inhibitors, which are critical in treating viral infections such as HIV and hepatitis C. The ability to efficiently introduce sulfonamide functionalities into protease inhibitor scaffolds using 4-(cyanomethyl)phenylmethanesulfonyl chloride underscores its importance in medicinal chemistry. Moreover, its application in the synthesis of non-peptide analogs has shown promise in targeting various biological pathways without the need for peptide-based scaffolds.

Advances in computational chemistry have further enhanced the understanding of how 4-(cyanomethyl)phenylmethanesulfonyl chloride can be utilized in drug design. Molecular modeling studies have revealed that the electronic properties of its sulfonyl chloride group can be fine-tuned to optimize interactions with biological targets. This has led to innovative strategies for designing molecules with improved pharmacokinetic profiles and reduced toxicity. Such computational insights are instrumental in guiding experimental efforts and accelerating the discovery process.

In addition to its pharmaceutical applications, 4-(cyanomethyl)phenylmethanesulfonyl chloride has found utility in materials science. The incorporation of sulfonamide derivatives synthesized from this compound into polymers and coatings has resulted in materials with enhanced durability and functionality. These materials exhibit improved resistance to chemical degradation and can be tailored for specific industrial applications, highlighting the broad versatility of this chemical intermediate.

The future prospects for 4-(cyanomethyl)phenylmethanesulfonyl chloride appear promising as research continues to uncover new synthetic pathways and applications. The growing emphasis on sustainable chemistry also suggests that this compound could play a role in green chemistry initiatives by enabling more efficient and environmentally friendly synthetic routes. As computational methods advance further, it is likely that even more innovative uses will emerge, solidifying its position as a cornerstone intermediate in both academic research and industrial applications.

In conclusion,4-(cyanomethyl)phenylmethanesulfonyl chloride (CAS No. 1909313-18-3) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role as a key intermediate in pharmaceutical synthesis, particularly for developing kinase inhibitors and protease inhibitors, underscores its importance in modern drug discovery. Moreover, its applications extend to materials science and sustainable chemistry, demonstrating its broad utility. As research progresses，this compound will undoubtedly continue to be a valuable asset for scientists seeking innovative solutions to complex chemical challenges.